Carbon tetrabromide Carbon tetrabromide Carbon tetrabromide appears as a colorless crystalline solid. Much more dense than water and insoluble in water. Toxic by ingestion. Vapors are narcotic in high concentration. Used to make other chemicals.
Tetrabromomethane is a one-carbon compound substituted by 4 bromo groups.
Brand Name: Vulcanchem
CAS No.: 558-13-4
VCID: VC21144919
InChI: InChI=1S/CBr4/c2-1(3,4)5
SMILES: C(Br)(Br)(Br)Br
Molecular Formula: CBr4
Molecular Weight: 331.63 g/mol

Carbon tetrabromide

CAS No.: 558-13-4

Cat. No.: VC21144919

Molecular Formula: CBr4

Molecular Weight: 331.63 g/mol

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Carbon tetrabromide - 558-13-4

Specification

Description Carbon tetrabromide appears as a colorless crystalline solid. Much more dense than water and insoluble in water. Toxic by ingestion. Vapors are narcotic in high concentration. Used to make other chemicals.
Tetrabromomethane is a one-carbon compound substituted by 4 bromo groups.
CAS No. 558-13-4
Molecular Formula CBr4
Molecular Weight 331.63 g/mol
IUPAC Name tetrabromomethane
Standard InChI InChI=1S/CBr4/c2-1(3,4)5
Standard InChI Key HJUGFYREWKUQJT-UHFFFAOYSA-N
SMILES C(Br)(Br)(Br)Br
Canonical SMILES C(Br)(Br)(Br)Br
Boiling Point 374 °F at 760 mm Hg (NIOSH, 2016)
189.5 °C
190 °C
374°F
Colorform Colorless, monoclinic tablets
Colorless crystals
Colorless to yellow-brown crystals.
Melting Point 194 °F (NIOSH, 2016)
90.1 °C
90 °C
194°F

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